Cas no 528893-97-2 ((3-Azido-5-iodophenyl)methanol)

• Product Name: (3-Azido-5-iodophenyl)methanol
• CAS No: 528893-97-2
• MF: C₇H₆IN₃O
• MW: 275.046513080597
• CID: 2830495
• PubChem ID: 71442017
• Update Time: 2025-04-21

(3-Azido-5-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• DTXSID80850924
• (3-Azido-5-iodophenyl)methanol
• 528893-97-2

• Inchi： 1S/C7H6IN3O/c8-6-1-5(4-12)2-7(3-6)10-11-9/h1-3,12H,4H2
• InChI Key： OKOZDIAJNQOGKL-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(CO)C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 274.95556Da
• Monoisotopic Mass: 274.95556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.6Ų